Cas no 74163-81-8 ((S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 74163-81-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD00144533
• CID: 59560
• PubChem ID: 24866388
• Update Time: 2025-06-12

(S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic Acid
• S-1,2,3,4-Tetrahydro-isoquinoline-3-carboxylic acid
• L-TIC HCL
• (S)-1,2,3,4-Tetrahydro-3-isoquinoline-carboxylic acid
• S-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid
• (S)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid
• L-Porretine
• (S)-
• (S)-(-)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxyli c Acid
• (S)-1,2,3,4-Tetrahyd
• (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid
• H-L-Tic-OH
• L-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid
• (3S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-, (S)-
• (-)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylicacid
• (3S)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid
• H-TIC-OH
• 737G46U1NP
• (3s)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
• S-(-)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-
• Quinapril Hydrochloride Imp. A (EP); Quinapril Imp. A (EP); (3S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic Acid; Quinapril Hydrochloride Impurity A; Quinapril Impurity A
• UNII-737G46U1NP
• 1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid, (S)-
• CHEMBL447576
• 1,2,3,4-tetrahydro-3(s)-isoquinolinecarboxylic acid
• HY-I0422
• AKOS016842273
• SCHEMBL288272
• AM20060719
• (S)-(-)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid
• MFCD00144533
• 1,2,3,4-Tetrahydroisoquinoline-3(s)-carboxylic acid
• T1515
• NS00120557
• TS-02454
• (S)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid, 97%
• Q-103215
• (-)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid
• Q27266148
• CS-D1187
• 1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID, (3S)-
• 1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID, (-)-
• Z762926698
• A9522
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-, (3S)-
• L-Tic
• STR03867
• J-650310
• EN300-52866
• BWKMGYQJPOAASG-VIFPVBQESA-N
• 74163-81-8
• QUINAPRIL HYDROCHLORIDE IMPURITY A [EP IMPURITY]

• MDL： MFCD00144533
• Inchi： 1S/C10H11NO2/c12-10(13)9-5-7-3-1-2-4-8(7)6-11-9/h1-4,9,11H,5-6H2,(H,12,13)/t9-/m0/s1
• InChI Key： BWKMGYQJPOAASG-VIFPVBQESA-N
• SMILES： OC([C@@H]1CC2C=CC=CC=2CN1)=O
• BRN： 4842199

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.3

Experimental Properties

• Color/Form: White or off white powder.
• Density: 1.1607 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 309.12°C (rough estimate)
• Flash Point: 178.8℃
• Refractive Index: -166 ° (C=1, 1mol/L NaOH)
• PSA: 49.33000
• LogP: 1.11430
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Solubility: Not determined
• Specific Rotation: -157.4 º (24 ºC)
• Optical Activity: [α]20/D −168°, c = 1.8 in 1.4 M NaOH

(S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid

(S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid (CAS No. 74163-81-8): A Comprehensive Overview

(S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid (CAS No. 74163-81-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydroisoquinolines, which are known for their biological activities and pharmacological significance.

The chiral nature of (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid makes it particularly valuable in the development of enantiomerically pure drugs. Chirality plays a crucial role in drug efficacy and safety, as different enantiomers can exhibit distinct biological activities and pharmacokinetic profiles. The (S)-enantiomer of this compound has been extensively studied for its potential in various therapeutic areas.

Recent research has highlighted the importance of (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid in the treatment of neurodegenerative diseases. Studies have shown that this compound can modulate specific neurotransmitter systems and protect neurons from oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid exhibits neuroprotective effects by inhibiting the production of reactive oxygen species (ROS) and reducing neuronal apoptosis.

In addition to its neuroprotective properties, (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid has also shown promise in the treatment of cardiovascular diseases. Research conducted at the University of California found that this compound can improve endothelial function and reduce blood pressure in hypertensive animal models. The mechanism underlying these effects is thought to involve the activation of endothelial nitric oxide synthase (eNOS), which leads to increased nitric oxide production and vasodilation.

The synthetic methods for producing (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid have been optimized to ensure high enantiomeric purity and yield. One common approach involves the use of chiral catalysts or chiral auxiliaries in asymmetric synthesis. For example, a study published in the Tetrahedron: Asymmetry journal described a highly efficient method for synthesizing this compound using a chiral phosphoric acid catalyst. This method not only provides excellent enantioselectivity but also simplifies the purification process.

The pharmacokinetic properties of (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid have also been investigated to ensure its suitability for therapeutic applications. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and exhibits good bioavailability. Furthermore, it has been found to have low toxicity and minimal side effects in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound and pave the way for further clinical development.

In conclusion, (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid (CAS No. 74163-81-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural properties and chiral nature make it an attractive candidate for drug development in areas such as neurodegenerative diseases and cardiovascular disorders. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in medicinal chemistry and pharmaceutical science.